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Compound of Interest

Compound Name: Methyl dihydrojasmonate

Cat. No.: B183056 Get Quote

Methyl dihydrojasmonate, a synthetic aroma compound valued in fragrance and research

applications, requires careful handling to ensure the safety of laboratory personnel and the

integrity of experimental outcomes.[1] Adherence to established safety protocols is paramount,

from initial preparation to final disposal. This guide provides essential, immediate safety and

logistical information for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl dihydrojasmonate is generally considered to have low acute toxicity.[2] However, it

can cause skin and eye irritation and may lead to an allergic skin reaction in some individuals.

[3][4] Some safety data sheets also indicate that it may be harmful if swallowed or inhaled.[3][5]

[6] Therefore, a comprehensive approach to personal protection is necessary.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and

airborne droplets that can

cause eye irritation.[2][7]

Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile

rubber).

Prevents skin contact, which

can lead to irritation or allergic

reactions.[5][8]

Body Protection
Laboratory coat or other

protective clothing.

Minimizes the risk of skin

contact with spills or splashes.

[2][5]

Respiratory Protection

Generally not required with

adequate ventilation. Use a

NIOSH-approved respirator

with an organic vapor cartridge

for nuisance exposures,

aerosol formation, or in poorly

ventilated areas.[2][7]

Ensures respiratory safety in

situations where vapor

concentrations may be

elevated.

Operational Plan for Safe Handling
A systematic approach to handling Methyl dihydrojasmonate will minimize exposure risks and

prevent contamination.

Step-by-Step Handling Protocol:

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood, is operational.[5]

Assemble all necessary materials and equipment before handling the chemical.

Don the appropriate PPE as outlined in the table above.

Handling:
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Avoid direct contact with skin and eyes.[4][5]

Do not inhale vapors or mists.[5][6]

Keep the container tightly closed when not in use.[2][3]

After handling, wash hands thoroughly with soap and water.[2][7]

Storage:

Store in a cool, dry, and well-ventilated area away from heat and ignition sources.[2][6]

Keep containers tightly sealed to prevent leakage.[2]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is critical.
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Incident Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[3][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.[3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[2][5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][6]

Spill

Absorb the spill with an inert material (e.g.,

sand, vermiculite) and collect it in a suitable

container for disposal.[5][8] Avoid releasing the

substance into the environment.[2][3]

Disposal Plan
Proper disposal of Methyl dihydrojasmonate and its containers is crucial to prevent

environmental contamination. This substance is recognized as being toxic to aquatic life with

long-lasting effects.[3][7]

Waste Chemical: Dispose of unused or waste Methyl dihydrojasmonate through a licensed

professional waste disposal service.[5] Do not allow it to enter drains or waterways.[2][7]

Contaminated Containers: Handle uncleaned containers as you would the product itself.[7]

Empty containers should be taken to an approved waste handling site for recycling or

disposal.[3]

Regulatory Compliance: All disposal activities must be in accordance with local, state, and

federal regulations.[4][5]
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Quantitative Data Summary
The following table summarizes key quantitative data for Methyl dihydrojasmonate.

Property Value

Flash Point 113 °C (235 °F)[1][2]

Oral LD50 (Rat) > 5,000 mg/kg[2]

Relative Density 0.998 g/mL at 25 °C[2]

Water Solubility Approximately 0.574 g/L at 20 °C[2]

Safe Handling Workflow

Preparation

Handling

Post-Handling Disposal

Don Appropriate PPE

Handle Chemical in Fume Hood

Ensure Well-Ventilated Area

Avoid Skin/Eye Contact and Inhalation

Wash Hands Thoroughly Dispose of Waste via Licensed Service

Store in a Cool, Dry, Ventilated Area Dispose of Contaminated Containers Properly
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Methyl dihydrojasmonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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